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nic acid

Cat. No.: B594844

Technical Guide: 4-
(Cyclopropylmethylthio)phenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(Cyclopropylmethylthio)phenylboronic acid is a specialized organic compound with
potential applications in synthetic chemistry and drug discovery. Its structure, featuring a
phenylboronic acid moiety combined with a cyclopropylmethylthio group, makes it a candidate
for use in cross-coupling reactions and as a building block for more complex molecules. This
document provides a summary of the available physical property data for this compound.

Core Physical Properties

Quantitative data for 4-(Cyclopropylmethylthio)phenylboronic acid is primarily available
from commercial suppliers. Unfortunately, a comprehensive, experimentally verified dataset
including properties like melting point, boiling point, and solubility has not been identified in
publicly available scientific literature or safety data sheets for this specific compound. The
information that is consistently reported is presented in the table below.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b594844?utm_src=pdf-interest
https://www.benchchem.com/product/b594844?utm_src=pdf-body
https://www.benchchem.com/product/b594844?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b594844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source

CAS Number 1217501-03-5 Commercial Suppliers
Molecular Formula C10H13BO:2S Commercial Suppliers
Molecular Weight 208.09 g/mol Commercial Suppliers

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 4-
(Cyclopropylmethylthio)phenylboronic acid are not available in the public domain.

Signaling Pathways and Biological Activity

Currently, there is no published research detailing the involvement of 4-
(Cyclopropylmethylthio)phenylboronic acid in any specific biological signaling pathways or
its broader biological activity.

Logical Relationships in Synthesis

While a specific synthesis protocol for 4-(Cyclopropylmethylthio)phenylboronic acid is not
detailed in the available literature, a general logical workflow for the synthesis of similar
phenylboronic acid derivatives can be conceptualized. This typically involves the formation of
the boronic acid group on the phenyl ring and the subsequent or prior introduction of the

thioether side chain.
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General Synthetic Logic for Phenylboronic Acids

Starting Materials

Thiol Source (e.g., Cyclopropylmethanethiol) Aryl Halide (e.g., 4-bromophenyl derivative)

Boron Source (e.g., Trialkyl borate)

Qrganolithium or
Mg reagent

Base Alternative Route
Key Reactions

Nucleophilic Substitution Lithiation or Grignard Formation

Reaction with
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Intermediate & Pr
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4-(Cyclopropylmethylthio)phenylboronic acid
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Caption: A generalized workflow for the synthesis of a substituted phenylboronic acid.
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Conclusion

The available information on the physical properties of 4-
(Cyclopropylmethylthio)phenylboronic acid is limited to its basic molecular identifiers. For
researchers and drug development professionals, this necessitates empirical determination of
key physical properties such as solubility and melting point before its application in synthetic
protocols or biological assays. The lack of published biological data also indicates that any
investigation into its activity would be novel research.

» To cite this document: BenchChem. [4-(Cyclopropylmethylthio)phenylboronic acid physical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b594844#4-cyclopropylmethylthio-phenylboronic-acid-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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